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Compound of Interest

Compound Name: Diphenyleneiodonium chloride

Cat. No.: B1670732 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Diphenyleneiodonium chloride, a potent inhibitor of NADPH oxidase

and nitric oxide synthase. Adherence to these procedures is critical for protecting personnel

and maintaining a safe research environment.

Essential Safety Information at a Glance
Proper handling of Diphenyleneiodonium chloride begins with a clear understanding of its

properties and the necessary safety precautions. The following table summarizes key

quantitative data for this compound.
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Property Value

Molecular Formula C₁₂H₈ClI

Molecular Weight 314.55 g/mol

Appearance Crystalline solid[1]

Solubility

DMSO: ~500 µg/mL[1], 9.80-10.20

mg/mL[2]Deionized water: ≥20

mg/mL[2]Ethanol: ~100 µg/mL[1]Methanol:

~100 µg/mL[1]

Storage Temperature

Varies by supplier; recommendations include

room temperature, refrigeration, or freezing at

-20°C.[2][3][4] Always consult the supplier-

specific safety data sheet.

Hazard Identification

Causes serious eye irritation.[5][6] Harmful if

swallowed. Very toxic to aquatic life with long-

lasting effects.

Personal Protective Equipment (PPE): Your First Line of
Defense
The consistent and correct use of Personal Protective Equipment is non-negotiable when

handling Diphenyleneiodonium chloride. The following table outlines the required PPE for

various activities.
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Activity Required Personal Protective Equipment

Receiving/Unpacking

- Chemotherapy gloves (ASTM D6978

compliant)[7]- Eye protection (safety glasses or

goggles)[2][3][6]

Weighing/Handling

- Chemotherapy gloves (double-gloving

recommended)- Impermeable disposable

gown[7]- Eye protection (chemical safety

goggles)[3][6]- Respiratory protection (N95 dust

mask or higher, especially if not handled in a

containment primary engineering control)[2]

Solution Preparation

- Chemotherapy gloves (double-gloving

recommended)- Impermeable disposable gown-

Chemical safety goggles and a face shield[8]

Spill Cleanup

- Chemotherapy gloves (double-gloving

recommended)- Impermeable disposable gown-

Chemical safety goggles and a face shield-

Respiratory protection (elastomeric half-mask

with multi-gas cartridge and P100 filter for larger

spills)[7]

Disposal

- Chemotherapy gloves- Impermeable

disposable gown- Eye protection (chemical

safety goggles)

Operational Plan: From Receipt to Disposal
A systematic approach to handling Diphenyleneiodonium chloride minimizes risks. Follow

these procedural steps for safe management of this chemical within the laboratory.

Receiving and Storage
Inspection: Upon receipt, wear chemotherapy gloves and eye protection to inspect the

container for any damage or leaks.[7]
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Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from strong oxidizing agents.[3][6] Adhere to the specific storage temperature

recommended by the supplier.[2][3][4]

Handling and Use
Engineering Controls: Whenever possible, handle Diphenyleneiodonium chloride in a

chemical fume hood or other ventilated enclosure to minimize inhalation exposure.[9][3]

Ensure that an eyewash station and safety shower are readily accessible.[3][6]

Hygiene Practices: Wash hands and any exposed skin thoroughly with soap and water after

handling.[3][5] Do not eat, drink, or smoke in areas where the chemical is handled or stored.

[9]

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[4]

Emergency Procedures: Spill and Exposure Response
In the event of a spill or exposure, immediate and appropriate action is crucial.
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Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[3] Seek medical attention.[3][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[3][6] Get medical attention if irritation develops.

Inhalation: Move the individual to fresh air.[3][6] If breathing is difficult, give oxygen.[3][6] If

not breathing, give artificial respiration.[3][6] Seek immediate medical attention.

Ingestion: Clean the mouth with water and seek medical attention.[3][6] Do NOT induce

vomiting.[9]

Disposal Plan
Waste Collection: Collect waste Diphenyleneiodonium chloride and any contaminated

materials (e.g., gloves, absorbent pads) in a designated, labeled hazardous waste container.

[3][4]

Environmental Precaution: Do not allow the chemical to enter drains or waterways.[3][6]

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations.[4][5] Contact your institution's Environmental Health and Safety department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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